Cas no 60373-34-4 (6-methylpyridine-2-carbonyl chloride hydrochloride)

• Product Name: 6-methylpyridine-2-carbonyl chloride hydrochloride
• CAS No: 60373-34-4
• MDL: MFCD13196177
• CID: 1619877
• Update Time: 2025-08-04

6-methylpyridine-2-carbonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methylpyridine-2-carbonyl chloride hydrochloride
• CTK6C1668
• AC1Q39I3
• AG-C-08622
• 6-Methyl-pyridin-2-carbonylchlorid, Hydrochlorid
• 6-Methylpicolinoyl chloride hydrochloride
• 6-methyl-pyridine-2-carbonyl chloride , hydrochloride
• 2-(Chlorocarbonyl)-6-methylpyridine hydrochloride
• EN300-55141
• 2-(Chlorocarbonyl)-6-methylpyridine hydrochloride, 6-Methylpicolinoyl chloride hydrochloride
• 6-methylpyridine-2-carbonyl chloride
• hydrochloride

• MDL： MFCD13196177

Additional information on 6-methylpyridine-2-carbonyl chloride hydrochloride

Introduction to 6-methylpyridine-2-carbonyl chloride hydrochloride (CAS No. 60373-34-4)

6-methylpyridine-2-carbonyl chloride hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 60373-34-4, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a pyridine core with a carbonyl chloride functionality, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both electron-donating and electron-withdrawing groups makes it a valuable building block for constructing complex structures, particularly in medicinal chemistry.

The utility of 6-methylpyridine-2-carbonyl chloride hydrochloride stems from its reactivity as an acylating agent and its role in forming amide and urea derivatives. These derivatives are prevalent in drug design, where they contribute to the pharmacological properties of small molecules. Recent advancements in synthetic methodologies have highlighted its importance in constructing heterocyclic scaffolds, which are integral to many modern therapeutics.

In the realm of pharmaceutical research, 6-methylpyridine-2-carbonyl chloride hydrochloride has been employed in the development of novel compounds targeting various diseases. For instance, studies have demonstrated its role in synthesizing inhibitors of enzymes involved in inflammatory pathways. The compound’s ability to introduce a reactive carbonyl group into molecular frameworks allows for the efficient elaboration of pharmacophores, facilitating the discovery of new therapeutic agents.

One notable application of 6-methylpyridine-2-carbonyl chloride hydrochloride is in the preparation of chiral auxiliaries and ligands used in asymmetric synthesis. The incorporation of this moiety into catalysts or intermediates can enhance enantioselectivity, a critical factor in producing enantiomerically pure drugs with improved efficacy and reduced side effects. This aligns with the growing emphasis on green chemistry principles, where efficient and selective synthetic routes are prioritized.

The chemical properties of 6-methylpyridine-2-carbonyl chloride hydrochloride make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental to constructing complex organic molecules and have been widely adopted in both academic and industrial settings. The compound’s compatibility with palladium catalysts and its stability under various reaction conditions further underscore its value as a synthetic intermediate.

Recent research has also explored the use of 6-methylpyridine-2-carbonyl chloride hydrochloride in flow chemistry applications. Flow systems offer advantages such as improved scalability, better control over reaction conditions, and reduced solvent consumption. By integrating this compound into continuous flow processes, chemists can achieve higher yields and purities with greater reproducibility, addressing key challenges in modern drug discovery.

The versatility of 6-methylpyridine-2-carbonyl chloride hydrochloride extends to its role in material science. Beyond pharmaceuticals, this compound has been investigated for its potential applications in polymer chemistry and coordination chemistry. Its ability to act as a ligand or precursor for metal complexes opens up possibilities for designing novel materials with tailored properties.

In conclusion, 6-methylpyridine-2-carbonyl chloride hydrochloride (CAS No. 60373-34-4) is a multifaceted compound with broad utility across multiple domains of chemical research. Its significance as a synthetic intermediate is underscored by its involvement in cutting-edge developments in drug discovery, catalysis, and material science. As methodologies continue to evolve, the importance of such versatile building blocks is expected to grow, driving further innovation and discovery.